Cas no 1185530-06-6 (Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)-)

• Product Name: Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)-
• CAS No: 1185530-06-6
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 5798929
• Update Time: 2025-10-29

Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)-

• Inchi： 1S/C8H18N2O2/c1-8(2,3)6(9)7(12)10-4-5-11/h6,11H,4-5,9H2,1-3H3,(H,10,12)/t6-/m1/s1
• InChI Key： LRGNPQLCQRNBHW-ZCFIWIBFSA-N
• SMILES： C(NCCO)(=O)[C@@H](N)C(C)(C)C

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 352.0±27.0 °C(Predicted)
• pka: 14.43±0.10(Predicted)

Additional information on Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)-

Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)-: A Comprehensive Overview of CAS No. 1185530-06-6

Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)-, is a heterocyclic amide with the chemical formula C₇H₁₅NO₃. This compound, identified by its CAS number 1185530-06-6, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The presence of a (2S)-configuration at the chiral center enhances its specificity and reactivity, making it a valuable candidate for further investigation.

The compound belongs to the broader class of amides, which are known for their versatility in medicinal chemistry. The N-(2-hydroxyethyl) side chain introduces hydrophilicity, while the 3,3-dimethyl substitution provides steric hindrance, influencing its interactions with biological targets. These structural features make Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)-, an intriguing molecule for drug design and development.

In recent years, there has been a growing interest in chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (2S)-configuration of this compound aligns with the growing trend of developing enantiomerically pure drugs. Studies have shown that the stereochemistry of a molecule can significantly impact its pharmacokinetic and pharmacodynamic properties, making it crucial to understand the role of chirality in drug design.

One of the most compelling aspects of Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)-, is its potential application in neurological disorders. The amide group and the hydroxyl group on the side chain can interact with various enzymes and receptors in the brain. Preliminary research suggests that this compound may have neuroprotective properties, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate neurotransmitter activity without causing significant side effects is a significant advantage in developing new therapeutic agents.

Furthermore, the compound's structural features make it an attractive scaffold for further derivatization. By modifying the N-(2-hydroxyethyl) side chain or introducing additional functional groups, researchers can explore new analogs with enhanced biological activity. This flexibility allows for the optimization of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The synthesis of Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)-, involves multi-step organic reactions that require precise control over reaction conditions. The stereoselective synthesis is particularly challenging due to the presence of multiple chiral centers. Advanced techniques such as asymmetric catalysis and chiral auxiliary methods are employed to achieve high enantiomeric purity. The development of efficient synthetic routes is essential for large-scale production and further exploration of this compound's potential.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)-,. Molecular modeling studies have provided insights into its interactions with biological targets at the atomic level. These simulations help predict binding affinities and identify key residues involved in drug-receptor interactions. Such information is invaluable for designing more effective derivatives and optimizing drug candidates.

The compound's potential extends beyond neurological applications. Research indicates that it may also have anti-inflammatory properties by modulating inflammatory pathways. The ability to interact with multiple targets makes it a versatile molecule for addressing complex diseases. Additionally, its structural similarity to known bioactive compounds suggests that it could serve as a lead compound for drug discovery programs targeting various therapeutic areas.

Regulatory considerations are also important when evaluating Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)-,. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and safely for preclinical and clinical studies. As interest in this molecule grows, collaboration between academic institutions and pharmaceutical companies will be essential for advancing its development into novel therapeutics.

In conclusion, Butanamide, 2-amino-N-(2-hydroxyethyl)-3,3-dimethyl-, (2S)-), identified by CAS number 1185530-06-6, represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. With continued advancements in synthetic methodologies and computational techniques, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.